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Introduction to Agarospirol

Agarospirol is a sesquiterpene alcohol that serves as a key aromatic constituent of agarwood (oud), one

of the most valuable natural materials in perfumery. This compound exemplifies the intricate relationship

between plant stress responses and aromatic compound production, representing significant intersection of

botanical defense mechanisms and luxury fragrance creation. With its complex spirocyclic structure

(C₁₅H₂₆O) and molecular weight of 222.37 g/mol, agarospirol contributes significantly to the characteristic

woody-animalic profile that defines high-quality agarwood fragrances [1] [2]. Its unique olfactory

properties, combined with its relative stability compared to other sesquiterpenes, make it particularly

valuable in fragrance compounding where it serves as both a fragrance material and a fixative agent that

enhances the longevity of other volatile components in complex formulations [2].

The significance of agarospirol extends beyond its olfactory properties to encompass substantial

pharmacological potential and sustainability challenges. As agarwood-producing Aquilaria species face

significant conservation threats due to overharvesting, understanding agarospirol's chemical properties and

developing reliable analytical methods for its detection and quantification have become crucial for both

quality control and sustainable sourcing efforts in the fragrance industry [3] [4]. These Application Notes
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provide comprehensive technical information and standardized protocols to support researchers and

perfumers in the effective utilization of agarospirol across various applications.

Chemical Identity and Basic Properties

Table 1: Fundamental Chemical and Physical Properties of Agarospirol

Property Specification Reference

CAS Registry Number 1460-73-7 (primary); 23811-08-7 [1] [2]

IUPAC Name 2-[(2R,6S)-6,10-dimethylspiro[4.5]dec-9-en-2-yl]propan-2-ol [1] [2]

Molecular Formula C₁₅H₂₆O [1] [2]

Molecular Weight 222.37 g/mol [1] [2]

XlogP3-AA 3.70 (estimated) [2]

Melting Point 56-58°C @ 760 mm Hg [2]

Boiling Point 311-312°C @ 760 mm Hg (estimated) [2]

Flash Point 114.6°C (238°F) [2]

Water Solubility 2.216 mg/L @ 25°C (estimated) [2]

Alcohol Solubility Soluble [2]

Odor Type Spicy, peppery, woody [2]

Odor Description At 100% concentration: spicy, peppery, woody [2]

Agarospirol belongs to the sesquiterpenoid structural class characterized by a spiro[4.5]decane skeleton

with an isopropanol functional group. The compound exhibits chiral centers at positions 2, 6, and 10,

contributing to its specific olfactory characteristics. Its moderate hydrophobicity (as indicated by the

predicted logP value of 3.70) contributes to good skin adherence and fragrance longevity while allowing
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sufficient volatility for olfactory perception. The compound's structural stability under standard perfumery

conditions (pH 4-8, temperatures up to 45°C) makes it suitable for incorporation into various fragrance

formulations, though it may undergo oxidative degradation under extreme conditions or prolonged UV

exposure [1] [2].

Natural Origin and Formation

Agarwood Formation Context

Agarospirol originates exclusively from stressed agarwood-producing trees, primarily species of the

genera Aquilaria and Gyrinops (family Thymelaeaceae). These species include A. malaccensis, A.

crassna, A. sinensis, and A. filaria, which are distributed across Southeast Asia [3] [5]. In healthy trees,

these sesquiterpenoids are absent; their formation represents a defense mechanism in response to biotic or

abiotic stress factors including physical injury, fungal infection, insect attack, or environmental stressors [3]

[5]. The resin formation process is initiated when stressors trigger the tree's defense systems, activating the

jasmonate signaling pathway and LOX (lipoxygenase) pathway that ultimately lead to the biosynthesis of

sesquiterpene precursors [5].

The biosynthetic pathway involves the conversion of farnesyl pyrophosphate (FPP) through various

cyclization and rearrangement reactions specific to the agarospirol skeletal structure. This process is

catalyzed by sesquiterpene synthases that show increased expression following stress induction [3]. The

complex biochemical process results in the accumulation of agarospirol as a component of the resinous

heartwood, which may take 20-50 years to fully develop in natural conditions, though artificial induction

methods can reduce this timeframe to 2-5 years [3] [6].
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Diagram 1: Stress-Induced Biosynthetic Pathway of Agarospirol in Aquilaria Trees

Perfumery Applications and Usage Guidelines

Olfactory Properties and Blending Characteristics

Agarospirol possesses a complex olfactory profile characterized by spicy, peppery, and woody notes with

subtle animalic undertones that contribute depth and warmth to fragrance compositions [2]. At 100%

concentration, it presents a powerful aromatic character that serves as an excellent bridging material

between top and middle notes in perfume pyramids. Its moderate vapor pressure ensures consistent

diffusion throughout the fragrance life cycle, while its chemical stability prevents undesirable

transformations in finished products under normal storage conditions. The compound's fixative properties

significantly enhance the longevity of more volatile components in complex blends, making it particularly

valuable in fine fragrances targeting extended wear time [2].

In fragrance development, agarospirol demonstrates exceptional versatility in blending with diverse

olfactory families. It harmonizes effectively with amber notes to create rich oriental bases, complements

balsamic materials like tolu balsam and frankincense for liturgical fragrances, and adds warmth to woody

compositions featuring cedarwood, sandalwood, and patchouli. When combined with floral compounds

such as dihydrojasmone or bisabolol, it provides grounding earthy counterpoints that prevent florals from

becoming cloying. Its peppery aspect pairs exceptionally well with spice ingredients including black pepper,

cinnamon, and cardamom in masculine and niche fragrances [2].

Application Guidelines and Formulation Considerations

Table 2: Agarospirol Usage Guidelines in Fragrance Applications

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 14 Tech Support

https://www.smolecule.com/products/s517512?utm_src=pdf-body-img
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1027151.html
https://www.thegoodscentscompany.com/data/rw1027151.html
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1027151.html
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.smolecule.com/products/s517512?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Application
Recommended Usage
Level

Function in
Composition

Key Synergistic Materials

Fine Fragrance 0.5-1.5% Base note, fixative Sandalwood, patchouli, iso

E super

Cosmetic
Products

0.2-0.8% Middle-to-base note,

stabilizer

Galaxolide, vertofix,

cedarwood oils

Home
Fragrance

0.8-2.0% Primary diffusive

element

Ambroxan, vanillin, elemi

resinoid

Personal Care 0.1-0.5% Fixative, character

impact

Bergamot, lavender,

ambrette seeds

Luxe Candles 1.0-2.5% Base note, throw

enhancer

Cashmeran, labdanum,

frankincense

The International Fragrance Association (IFRA) has established usage recommendations for agarospirol at

up to 1.0% in the fragrance concentrate [2]. However, perfumers should conduct comprehensive stability

and compatibility testing within specific finished product matrices, as agarospirol may interact with

certain surfactants, UV filters, or preservatives in complex formulations. For skin-applied products,

additional sensitization potential assessment is recommended, though no specific restrictions currently

exist for this compound in the IFRA Code of Practice.

When incorporating agarospirol into fragrance oils, optimal solubility parameters should be considered.

The compound demonstrates good solubility in ethanol (≥95%), dipropylene glycol, isopropyl myristate, and

most fixed plant oils. For aqueous-based applications, appropriate emulsification systems may be required

due to the compound's limited water solubility (2.216 mg/L at 25°C). In accelerated stability testing,

agarospirol-containing formulations should be monitored for color development and viscosity changes,

particularly in alkaline conditions (pH >8.0) where degradation may be accelerated [2].

Analytical Methods and Quality Control Protocols
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GC-MS Analysis Protocol for Agarospirol Identification and
Quantification

Principle: Gas chromatography coupled with mass spectrometry (GC-MS) provides reliable separation,

identification, and quantification of agarospirol in complex fragrance mixtures and natural extracts based

on retention index matching and characteristic mass fragmentation patterns [7] [8].

Equipment and Materials:

Gas chromatograph equipped with split/splitless injector and MS detector

Capillary column: DB-5MS or equivalent (30m × 0.25mm ID, 0.25μm film thickness)
Ultra-high purity helium carrier gas (99.999%)

Agarospirol reference standard (purity ≥90%)
Internal standard solution: n-Alkane mixture (C₈-C₂₀) or deuterated d₃-agarospirol
Sample preparation: Dilution solvent (HPLC-grade n-hexane or dichloromethane)

Chromatographic Conditions:

Injector temperature: 250°C

Injection volume: 1μL (split ratio 10:1)
Oven temperature program: 60°C (hold 2 min), ramp to 240°C at 4°C/min, then to 300°C at 10°C/min

(hold 10 min)
Carrier gas flow: 1.0 mL/min constant flow

Transfer line temperature: 280°C
Ion source temperature: 230°C

Ionization mode: Electron impact (EI) at 70eV
Mass scan range: 40-500 m/z

Identification and Quantification Procedure:

Prepare calibration standards at five concentrations (0.01-1.0 mg/mL) with constant internal standard
Inject 1μL of each standard to establish a linear calibration curve (r² ≥ 0.995)

For qualitative analysis, identify agarospirol by:
Retention index matching (calculated against n-alkane series)

Comparison of mass spectrum with reference database (NIST, Wiley)
Characteristic ions: m/z 161, 119, 105, 91

For quantitative analysis, use selected ion monitoring (SIM) mode with target ion m/z 161 and
qualifier ions m/z 119, 105

Apply internal standard method for calculation of concentration in unknown samples
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Method Validation Parameters:

Linearity: 0.01-1.0 mg/mL (r² ≥ 0.995)
Limit of detection (LOD): 0.5 ng (signal-to-noise ≥ 3:1)

Limit of quantification (LOQ): 2.0 ng (signal-to-noise ≥ 10:1)
Precision: Relative standard deviation (RSD) ≤5% for retention time, ≤8% for peak area

Recovery: 85-105% for spiked samples [7] [8]

Sensory Evaluation Protocol for Agarospirol Profiling

Objective: Standardized sensory characterization of agarospirol odor properties and intensity for quality

control and fragrance development applications.

Materials Preparation:

Agarospirol sample (1% w/v solution in dipropylene glycol or ethanol)
Neutral odor blotter strips (length: 14cm, width: 0.5cm)

Reference standards: Guaiac wood oil (woody), black pepper oil (peppery), nutmeg oil (spicy)
Sensory evaluation forms with structured scales

Neutral odor environment meeting ASTM E544 standards

Evaluation Procedure:

Pre-condition evaluators in neutral odor environment for 15 minutes

Prepare sample blotters by dipping 1cm into 1% agarospirol solution
Present samples to trained panel (minimum 8 evaluators) in controlled conditions (22±2°C, 50±5%

RH)
Evaluate odor characteristics at standardized time intervals: 0-5 min (top notes), 15-30 min (middle

notes), 60+ min (dry-down notes)
Score intensity on 0-10 scale (0=not detectable, 10=extremely strong)

Characterize odor profile using predetermined descriptors: woody, spicy, peppery, animalic, sweet,
earthy

Document tenacity (total duration of perceptible odor) and evolution over time

Data Analysis:

Calculate mean intensity scores and standard deviations for each time interval

Generate odor profile spider diagrams from descriptor frequency data
Determine statistical significance of differences between batches using ANOVA (p<0.05)

Establish quality specifications based on reference standard comparisons [2]
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Pharmacological Potential and Research Applications

Table 3: Documented Pharmacological Activities of Agarospirol and Agarwood Extracts

Pharmacological
Activity

Experimental
Model

Key Findings Potential Applications

Anti-inflammatory In vitro COX

inhibition assay

Significant reduction in

inflammatory markers

Topical analgesics, anti-

aging cosmetics

Antimicrobial Disc diffusion

assay

Moderate activity against

skin pathogens

Natural preservative

systems, acne treatments

Antioxidant DPPH free radical

scavenging

Dose-dependent radical

scavenging activity

Protective cosmetics, anti-

pollution products

Tyrosinase
Inhibition

Mushroom

tyrosinase assay

Concentration-dependent

enzyme inhibition

Skin brightening,

hyperpigmentation
correction

Neuroprotective In vitro AChE
inhibition

Moderate
acetylcholinesterase

inhibition

Aromatherapy, cognitive
support fragrances

Anti-urolithic In vitro crystal

growth inhibition

Reduction in calcium

oxalate crystallization

Functional fragrances with

wellness benefits

Beyond its established role in perfumery, agarospirol demonstrates significant pharmacological potential

that aligns with growing consumer interest in functional fragrances with wellness benefits. As a component

of agarwood essential oil, it contributes to observed anti-inflammatory effects through potential modulation

of arachidonic acid metabolism and cytokine expression [7]. The compound's antimicrobial properties

against common dermal pathogens suggest value in functional fragrances for personal care products where

microbial control is desirable. Additionally, its tyrosinase inhibitory activity indicates potential applications

in brightening and evening skin tone through fragrance exposure, though further research is needed to

establish efficacy at permissible concentrations [7].
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The neuropharmacological properties of agarospirol warrant particular attention for aromatherapy

applications. While mechanistic studies specifically on agarospirol are limited, agarwood extracts

containing this compound have demonstrated sedative effects and anxiolytic potential in preliminary

models [5] [9]. These properties may derive from GABAergic modulation or other central nervous system

pathways, suggesting that agarospirol may contribute to the historically documented calming effects of

agarwood incense. For research and development targeting functional fragrance applications, standardized

bioactivity screening protocols should include specific assessment of these neurological endpoints to

establish structure-activity relationships [5].

Sustainability and Supply Chain Considerations

The sustainable sourcing of agarospirol presents significant challenges due to the endangered status of

natural agarwood-producing species. All Aquilaria species are listed under CITES Appendix II, which

strictly regulates international trade [3] [4]. This regulatory framework necessitates rigorous chain-of-

custody documentation and species authentication for legally compliant sourcing. Current supplies of

natural agarwood meet only an estimated 40% of global market demand, creating substantial pressure on

wild populations and driving the development of alternative production methods [3].

Advanced biotechnological approaches offer promising solutions to supply constraints. Artificial

induction methods using chemical inducers (formic acid, methyl jasmonate) combined with specific fungal

strains (Fusarium sp., Botryosphaeria rhodina) can stimulate agarwood formation in cultivated trees within

8-24 months compared to decades required for natural formation in wild trees [6]. Additionally, plant tissue

culture and synthetic biology approaches using engineered microbial systems present future opportunities

for sustainable agarospirol production without tree harvesting. Quality assessment of artificially induced

agarwood should include agarospirol content quantification alongside other marker compounds to ensure

olfactory and bioactive equivalence to natural variants [6] [8].
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Diagram 2: Sustainable Sourcing Strategies for Agarospirol Supply Chain
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Conclusion and Future Perspectives

Agarospirol represents a chemically unique sesquiterpene with established value in fine fragrances and

emerging potential in functional fragrance applications. Its complex olfactory properties combining woody,

spicy, and peppery notes make it particularly valuable in luxury fragrance compositions, while its bioactive

properties suggest opportunities for wellness-oriented products. The compound's natural scarcity and the

conservation status of its source species necessitate continued development of sustainable production

methods, including artificial induction technologies and biotechnological approaches [3] [6].

Future research directions should prioritize structure-activity relationship studies to elucidate the

molecular basis of agarospirol's olfactory and pharmacological properties. Additionally, clinical validation

of its traditional uses in aromatherapy and skincare would strengthen evidence-based applications. Advances

in analytical methodologies, particularly non-destructive testing and real-time quality monitoring, will

enhance quality control throughout the supply chain. As the fragrance industry continues evolving toward

greater sustainability and transparency, agarospirol serves as both a challenge and opportunity for

developing responsible sourcing models that balance conservation with utilization of this valuable natural

product [3] [4] [6].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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